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Compound of Interest

Compound Name: Psn 375963 hydrochloride

Cat. No.: B1465979 Get Quote

Technical Support Center: Psn 375963
Hydrochloride Assays
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and FAQs to minimize variability in

assays involving Psn 375963 hydrochloride.

Compound Characteristics and Handling
Psn 375963 hydrochloride is a potent agonist for the G-protein coupled receptor GPR119,

with reported EC50 values of 8.4 µM and 7.9 µM for human and mouse receptors, respectively.

[1] Understanding its physicochemical properties is the first step toward achieving reproducible

results.

Table 1: Physicochemical Properties of Psn 375963 Hydrochloride
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Property Value Reference

Chemical Name

4-[5-(4-Butylcyclohexyl)-1,2,4-

oxadiazol-3-yl]-pyridine

hydrochloride

Molecular Formula C₁₇H₂₄ClN₃O [1]

Molecular Weight 321.84 g/mol [1][2]

Purity ≥98% (HPLC)

Target GPR119 Receptor [1]

Frequently Asked Questions (FAQs)
Q1: My Psn 375963 hydrochloride is not dissolving
properly in my aqueous buffer. What should I do?
A1: This is a common issue with hydrochloride salts. Direct dissolution in aqueous buffers is

often difficult. The recommended procedure is to first prepare a high-concentration stock

solution in an appropriate organic solvent.

Recommended Solvents: Dimethyl sulfoxide (DMSO) is the most common choice for

creating stock solutions of hydrophobic compounds.[3] Ethanol is another potential option.

Procedure:

Prepare a concentrated stock solution (e.g., 10 mM or higher) in 100% DMSO.

Ensure complete dissolution by gentle vortexing or sonication. A brief, gentle warming in a

water bath can also help, but be cautious of compound stability at elevated temperatures.

[4]

Perform serial dilutions from this stock solution into your final aqueous assay medium.

Critical Consideration: The final concentration of the organic solvent (e.g., DMSO) in your

assay should be kept to a minimum (typically <0.5% v/v) to avoid solvent-induced artifacts in
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your biological system.[3] Always include a vehicle control in your experiments with the same

final solvent concentration as your test samples.[4]

Table 2: Solubility of Psn 375963 Hydrochloride in Common Solvents (Note: Specific solubility

data for Psn 375963 is not widely published. This table provides general guidance based on

similar hydrochloride compounds.)

Solvent General Solubility Recommendations

Water Low to sparingly soluble
Not recommended for initial

stock preparation.

PBS (pH 7.2) Low
pH can affect solubility;

precipitation is possible.

DMSO High
Recommended for high-

concentration stock solutions.

Ethanol Moderate
Can be used as an alternative

to DMSO.

Q2: How should I store Psn 375963 hydrochloride stock
solutions to maintain stability?
A2: To ensure the stability and integrity of your compound, proper storage is crucial.

Solid Form: Store the solid compound desiccated at room temperature as recommended by

suppliers.[5]

Stock Solutions: For optimal stability, aliquot your stock solutions into single-use volumes to

avoid repeated freeze-thaw cycles.[4] Store these aliquots at -20°C or -80°C. Before use,

thaw the aliquot completely and bring it to room temperature.

Q3: What is the signaling pathway for Psn 375963
hydrochloride, and how does this impact assay choice?
A3: Psn 375963 hydrochloride is an agonist for GPR119, a Gαs-coupled receptor.[6]

Activation of this pathway leads to a measurable increase in intracellular cyclic adenosine
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monophosphate (cAMP).[6] Therefore, the most common functional assays are those that

directly quantify cAMP levels.
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High Variability in Assay Results?

Is the compound preparation consistent?

Yes

Are cell conditions optimal?

Yes Prepare fresh stock solution

No

Check storage (aliquots, temp)

No

Is the assay protocol consistent?

Yes Optimize cell density

No

Check cell viability and passage number

No

Optimize stimulation time

No

Use fresh, filtered reagents

No

Verify pipetting accuracy

No
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Day 1: Preparation

Day 2: Assay

Data Analysis

1. Seed cells expressing GPR119
 into a 96-well plate

2. Incubate for 18-24 hours
 at 37°C, 5% CO₂

3. Prepare serial dilutions of
 Psn 375963 hydrochloride

4. Add compound dilutions
 and controls to wells

5. Incubate for optimized
 stimulation time (e.g., 30 min)

6. Lyse cells and add
 cAMP detection reagents

7. Incubate for detection
 (e.g., 60 min at RT)

8. Read plate on a
 compatible plate reader

9. Plot dose-response curve
 and calculate EC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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